Cas no 198834-14-9 ( )

• Product Name: &nbsp
• CAS No: 198834-14-9
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 881134
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanamine,2-fluoro-(9CI)
•  

• Inchi： 1S/C8H11FN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H,4-5,10-11H2
• InChI Key： FZJOHBOREUHXTO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CN)=C1F)N

Computed Properties

• Exact Mass: 154.09073
• Monoisotopic Mass: 154.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04